5-(4-bromophenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-bromophenyl)-3-[(2-fluorophenyl)methyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H12BrFN2OS/c20-14-7-5-12(6-8-14)15-10-25-18-17(15)19(24)23(11-22-18)9-13-3-1-2-4-16(13)21/h1-8,10-11H,9H2
• InChI Key: RCCKSYWJVTYHCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)C(=CS3)C4=CC=C(C=C4)Br)F
• Molecular Formula: C19H12BrFN2OS
• Molecular Weight: 415.3 g/mol

Description

5-(4-bromophenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one is a novel compound that has gained attention in the scientific community due to its potential in various research applications. This compound is a thienopyrimidine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of specific enzymes and pathways that are involved in cancer cell proliferation and inflammation. It has been found to inhibit the activity of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are critical regulators of the cell cycle. Additionally, it has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a significant role in inflammation and immune response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(4-bromophenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one have been studied extensively in vitro and in vivo. It has been found to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for the elimination of abnormal cells. Additionally, it has been shown to reduce inflammation and oxidative stress, which are critical factors in the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-(4-bromophenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its high potency and selectivity towards cancer cells and inflammatory pathways. It has also been found to have low toxicity towards normal cells, making it a potential therapeutic agent for various diseases. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research and development of 5-(4-bromophenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is the optimization of its chemical structure to improve its pharmacokinetics and bioavailability. Another direction is the evaluation of its potential in combination with other therapeutic agents for the treatment of various diseases. Additionally, further studies are needed to elucidate its mechanism of action and potential side effects in vivo.

Scientific Research Applications

5-(4-bromophenyl)-3-(2-fluorobenzyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied extensively for its potential in various scientific research applications. It has been found to exhibit significant activity against cancer cells, including breast cancer, lung cancer, and colon cancer. It has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential therapeutic agent for various inflammatory diseases.